Cas no 111-64-8 (Octanoyl chloride)

Octanoyl chloride has a density of 0.953, a melting point of -63 ° C, and a boiling point of 195 ° C. It can be used as a liquid crystal intermediate and also used in the rubber industry. Octanoyl chloride can be prepared by dichlorosulfoxide method, phosgene method \ diphosgene method \ triphosgene method \ phosphorus trichloride method, etc< Br>

Octanoyl chloride structure

Product Name:Octanoyl chloride

CAS No:111-64-8

Molecular Formula:C₈H₁₅CLO

Molecular Weight:162.66

MDL:MFCD00000766

CID:35694

PubChem ID:8124

Octanoyl chloride Properties

Names and Identifiers

- Octanoyl chloride
- Capryloyl chloride
- n-Octanoyl chloride,(Capryloyl chloride)
- n-Capryly chloride
- n-Capryloyl Chloride
- octanoic acid, chloride
- octanoic chloride
- OCTANOYL CHLORIDE (OTCL)
- caprylic acid chloride
- caprylic chloride
- Caprylyl chlorid
- caprylyl chloride
- n-Caprylchloride
- n-Octanoyl Chloride
- OCLANOYL CHLORIDE
- OTCL
- Xin chloride
- Octanoyl chlorid
- octanoicchloride
- OCTANOIC ACID CHLORIDE
- N-CAPRYLYL CHLORIDE
- 111-64-8
- heptylcarboxylic acid chloride
- C7H15COCl
- Octanoyl chloride, 99%
- EC 203-891-6
- 4-02-00-00992 (Beilstein Handbook Reference)
- O0039
- SCHEMBL69357
- octanoylchloride
- MFCD00000766
- UNII-BK8FUS6OVT
- AKOS005721174
- EINECS 203-891-6
- NCGC00259800-01
- Octanoyl chloride, purum, >=99.0% (GC)
- octanoyl- chloride
- CCRIS 5990
- J-002610
- CHEMBL1504663
- EN300-19488
- DTXSID9024724
- VS-02940
- BP-31005
- A802390
- NCGC00091751-02
- DTXCID004724
- FT-0656803
- BRN 0635917
- CAS-111-64-8
- NS00003442
- 1-OCTANOIC ACID CHLORIDE
- Tox21_202251
- NCGC00091751-01
- BK8FUS6OVT
- BBL011405
- Octanoic acid chloride
- STL146509
- OCTANOIC ACID, CHLORIDE
- n-Octanoyl chloride
- Octanoic chloride
- CAPRYLYL CHLORIDE
- Caprylic acid chloride
- CAPRYLOYL CHLORIDE
- OCTANOYL CHLORIDE
- N-CAPRYLY CHLORIDE
- +Expand
- MDL： MFCD00000766
- InChIKey： REEZZSHJLXOIHL-UHFFFAOYSA-N
- Inchi： 1S/C8H15ClO/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3
- SMILES： CCCCCCCC(=O)Cl
- BRN： 635917

Computed Properties

Exact Mass: 162.08100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 162.081143
Heavy Atom Count: 10
Complexity: 91.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

LogP: 3.11230
PSA: 17.07000
Refractive Index: n20/D 1.435(lit.)
Water Partition Coefficient: React
Boiling Point: 195 °C(lit.)
Melting Point: -63 ºC
Vapor Pressure: 2.5 mmHg ( 20 °C)
Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
Color/Form: Colorless to grassy yellow transparent liquid with pungent odor
Solubility: Soluble in diethyl ether.
Sensitiveness: Moisture Sensitive
Density: 0.953 g/mL at 25 °C(lit.)

Octanoyl chloride Security Information

Symbol: GHS05
RTECS：RH1570000
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S25
Packing Group：II
Packing Group：II
Risk Phrases：R22; R34
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 3265 8/PG 2
Hazard Statement： H314
Warning Statement： P280,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：−20°C
PackingGroup：III
Risk Phrases： 23-38-41-43
Signal Word：Danger
TSCA：Yes
HazardClass：8

Octanoyl chloride Customs Data

HS CODE：29159080
Customs Data：

China Customs Code:
2915900090

Overview:

2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Octanoyl chloride Related Literature

1. 233. The synthesis of hydrocarbons of high molecular weight. Part I. Monoalkylnaphthalenes

B. Bannister,B. B. Elsner J. Chem. Soc. 1951 1055
2. Nucleophilic character of alkyl radicals. Part 17. Absolute rate constants and the alternating effect in the addition of alkyl radicals to styrene and acrylic monomers

Attilio Citterio,Francesco Minisci,Anna Arnoldi,Raffaele Pagano,Antonella Parravicini,Ombretta Porta J. Chem. Soc. Perkin Trans. 2 1978 519
3. Nucleophilic substitutions in mixed solvents. Part II. Acid chlorides and alcohols in carbon tetrachloride

R. F. Hudson,G. W. Loveday J. Chem. Soc. B 1966 766
4. 1112. The formation of carboxylic acid chlorides and of diacylhydrazines by the action of sulphur monochloride on monocarboxyhydrazides

P. Hope,L. A. Wiles J. Chem. Soc. 1964 5837
5. The bacterial pigment from Pseudomonas lemonnieri. Part 2. The synthesis of 3-n-octanamidopyridine-2,5,6-trione : the structure and synthesis of lemonnierin

Komal C. Jain,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1980 1788
6. Phenylboronic acid as a labile protective agent: the selective derivatisation of 1,2,3-triols

Vijaya Bhaskar K.,Peter J. Duggan,David G. Humphrey,Guy Y. Krippner,Victoria McCarl,Daniel A. Offermann J. Chem. Soc. Perkin Trans. 1 2001 1098
7. The bacterial pigment from Pseudomonas lemonnieri. Part 1. Structure of a degradation product, 3-n-octanamidopyridine-2,5,6-trione, by X-ray crystallography

George Ferguson,David R. Pollard,J. Monteath Robertson,George O. P. Doherty,Norman B. Haynes,David W. Mathieson,W. Basil Whalley,Thomas H. Simpson J. Chem. Soc. Perkin Trans. 1 1980 1782
8. Preparation and absorption behavior to organic pollutants of macroporous hydrophobic polyvinyl alcohol–formaldehyde sponges

Yanxiong Pan,Chao Peng,Weicai Wang,Kai Shi,Zhi Liu,Xiangling Ji RSC Adv. 2014 4 35620
9. Alkyl chain elongation and acyl group effects in a series of Eu/Tb complexes with hexadentate π-electronic skeletons and their enhanced luminescence in solutions

Shuhei Ogata,Naoto Goto,Shoya Sakurai,Ayumi Ishii,Miho Hatanaka,Koushi Yoshihara,Ryota Tanabe,Kyosuke Kayano,Ryo Magaribuchi,Kenta Goto,Miki Hasegawa Dalton Trans. 2018 47 7135
10. Imidazole derivatives as artificial water channel building-blocks: structural design influence on water permeability

Zhanhu Sun,Istvan Kocsis,Yuhao Li,Yves-Marie Legrand,Mihail Barboiu Faraday Discuss. 2018 209 113

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides

Cas no 111-64-8 (Octanoyl chloride)

Octanoyl chloride Properties

Names and Identifiers

Computed Properties

Experimental Properties

Octanoyl chloride Security Information

Octanoyl chloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Octanoyl chloride Related Literature

Related Categories

111-64-8 (Octanoyl chloride) Related Products